Cas no 79606-43-2 (Benzamide, 4-methoxy-N,N-bis(1-methylethyl)-)

Benzamide, 4-methoxy-N,N-bis(1-methylethyl)-, is a substituted benzamide derivative characterized by its methoxy and diisopropylamino functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of the methoxy group enhances electron density on the aromatic ring, while the diisopropylamino substituents contribute to steric hindrance, influencing reactivity and selectivity in chemical transformations. Its well-defined structure and stability make it suitable for applications requiring precise molecular modifications. The compound is typically handled under standard laboratory conditions, with attention to compatibility in synthetic protocols.
Benzamide, 4-methoxy-N,N-bis(1-methylethyl)- structure
79606-43-2 structure
Product Name:Benzamide, 4-methoxy-N,N-bis(1-methylethyl)-
CAS No:79606-43-2
MF:C14H21NO2
MW:235.32204413414
CID:581751
PubChem ID:346034
Update Time:2025-06-08

Benzamide, 4-methoxy-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-methoxy-N,N-bis(1-methylethyl)-
    • 4-methoxy-N,N-di(propan-2-yl)benzamide
    • N,N-Diisopropyl-4-Methoxybenzamide
    • 4-methoxy-N,N-diisopropylbenzamide
    • 4-methoxy-N,N-bis(propan-2-yl)benzamide
    • BS-24418
    • SCHEMBL3298583
    • 4-Methoxy-N,N-bis(isopropyl)benzamide
    • CS-0210732
    • N,N-Diisopropyl-4-methoxybenzamide, AldrichCPR
    • MFCD01011474
    • FT-0739195
    • N,N-Diisopropyl-4-methoxybenzamid
    • DTXSID70877625
    • NSC404046
    • NSC 404046
    • AKOS003847701
    • Benzamide,4-methoxy-N,N-bis(1-methylethyl)-
    • NSC-404046
    • 79606-43-2
    • 3-cyano-4-isopropoxyphenylboronicacid
    • J9CC95HW3A
    • DB-418172
    • MDL: MFCD01011474
    • Inchi: 1S/C14H21NO2/c1-10(2)15(11(3)4)14(16)12-6-8-13(17-5)9-7-12/h6-11H,1-5H3
    • InChI Key: IZNMHGFRJFLYSK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)N(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 235.15700
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.95420

Benzamide, 4-methoxy-N,N-bis(1-methylethyl)- Pricemore >>

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